Cas no 2229124-28-9 (2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229124-28-9
• MF: C₁₀H₁₁ClF₂O₂
• MW: 236.642949342728
• CID: 6244893
• PubChem ID: 165711078
• Update Time: 2025-05-23

2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol
• 2229124-28-9
• EN300-1953542

• Inchi： 1S/C10H11ClF2O2/c1-2-15-9-4-3-7(11)5-8(9)10(12,13)6-14/h3-5,14H,2,6H2,1H3
• InChI Key： PQFPXQSXZYVPEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CO)(F)F)OCC

Computed Properties

• Exact Mass: 236.0415636g/mol
• Monoisotopic Mass: 236.0415636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol

Research Brief on 2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol (CAS: 2229124-28-9): Recent Advances and Applications

The compound 2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol (CAS: 2229124-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethoxy and chloro-substituted phenyl structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic pathways to improve yield and purity, leveraging advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for characterization. These efforts have facilitated the production of derivatives with enhanced biological activity and reduced toxicity profiles.

In pharmacological studies, 2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol has demonstrated notable activity in modulating specific enzymatic pathways. For instance, recent in vitro assays have revealed its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and certain cancers, although further in vivo studies are required to validate these effects.

Another significant development is the exploration of this compound's pharmacokinetic properties. Preliminary data indicate favorable absorption and distribution profiles, with moderate metabolic stability. Researchers are now investigating formulation strategies to enhance bioavailability, including the development of prodrugs and nanoparticle-based delivery systems. These advancements could address current limitations related to its solubility and half-life.

The safety profile of 2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol has also been a focus of recent research. Toxicological studies in animal models have shown that the compound exhibits a manageable toxicity profile at therapeutic doses, with no significant off-target effects reported. However, long-term studies are necessary to fully assess its potential for clinical use.

In conclusion, the latest research on 2-(5-chloro-2-ethoxyphenyl)-2,2-difluoroethan-1-ol (CAS: 2229124-28-9) highlights its versatility and potential as a therapeutic agent. Continued efforts in synthesis optimization, pharmacological evaluation, and formulation development are expected to further elucidate its applications in medicine. This compound represents a promising avenue for future drug discovery and development in the chemical biology and pharmaceutical sectors.